2-(benzyl{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl}amino)ethanol

• IUPAC Name: 2-[benzyl-[[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl]amino]ethanol
• InChI: InChI=1S/C21H24N2O2/c1-16-8-6-7-11-19(16)21-22-20(17(2)25-21)15-23(12-13-24)14-18-9-4-3-5-10-18/h3-11,24H,12-15H2,1-2H3
• InChI Key: LALXITQKQKWMRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(O2)C)CN(CCO)CC3=CC=CC=C3
• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol

Description

2-(benzyl{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl}amino)ethanol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The synthesis method of this compound is complex, and it requires a skilled chemist to produce it.

Scientific Research Applications

2-(benzyl{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl}amino)ethanol has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory and analgesic properties. It has also been studied for its potential use as a therapeutic agent for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. The compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions.

Mechanism of Action

The mechanism of action of 2-(benzyl{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl}amino)ethanol is not fully understood. However, studies have shown that the compound has anti-inflammatory and analgesic properties. It has been suggested that the compound may inhibit the production of pro-inflammatory cytokines and prostaglandins, which are involved in the inflammatory response. The compound may also interact with the opioid receptors in the brain, which are involved in the regulation of pain.
Biochemical and Physiological Effects
Studies have shown that this compound has anti-inflammatory and analgesic properties. It has also been shown to have potential neuroprotective effects. The compound has been studied for its potential use as a therapeutic agent for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(benzyl{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl}amino)ethanol in lab experiments include its potential anti-inflammatory and analgesic properties, its potential neuroprotective effects, and its potential use as a fluorescent probe for the detection of metal ions. However, the limitations of using the compound in lab experiments include the complexity of the synthesis method and the need for specialized equipment and a skilled chemist to produce the compound.

Future Directions

There are several future directions for the study of 2-(benzyl{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl}amino)ethanol. One future direction is the further study of its potential anti-inflammatory and analgesic properties. Another future direction is the further study of its potential use as a therapeutic agent for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. Additionally, further research could be conducted on the compound's potential use as a fluorescent probe for the detection of metal ions. Finally, future research could be conducted to develop a more efficient and cost-effective synthesis method for the compound.
Conclusion
In conclusion, this compound is a chemical compound that has potential applications in various fields of scientific research. The synthesis method of the compound is complex, and it requires specialized equipment and a skilled chemist to produce it. The compound has potential anti-inflammatory and analgesic properties, potential neuroprotective effects, and potential use as a fluorescent probe for the detection of metal ions. Further research is needed to fully understand the compound's mechanism of action and to explore its potential applications in scientific research.

Synthesis Methods

The synthesis of 2-(benzyl{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl}amino)ethanol requires several steps. The first step involves the reaction of 2-(2-methylphenyl)-1,3-oxazole-4-carbaldehyde with methylamine to form 2-(2-methylphenyl)-5-methyl-1,3-oxazole-4-carboxamide. The second step involves the reaction of benzyl bromide with the carboxamide group of the previous compound to form this compound. The synthesis method requires a skilled chemist and specialized equipment to produce the compound.